Lipoic Acid

• CAS No.: 1200-22-2
• Product Name: Lipoic Acid
• Molecular Formula: C8H14O2S2
• Molecular Weight: 206.3 g/mol
• IUPAC Name: 5-[(3R)-dithiolan-3-yl]pentanoic acid
• Standard InChI: InChI=1S/C8H14O2S2/c9-8(10)4-2-1-3-7-5-6-11-12-7/h7H,1-6H2,(H,9,10)/t7-/m1/s1
• Standard InChIKey: AGBQKNBQESQNJD-SSDOTTSWSA-N
• Isomeric SMILES: C1CSS[C@@H]1CCCCC(=O)O
• SMILES: C1CSSC1CCCCC(=O)O
• Canonical SMILES: C1CSSC1CCCCC(=O)O
• Appearance: Light yellow to dark brown solid powder.
• Boiling Point: 162.5 °C
• Melting Point: 60.5 °C; 60.5°C
• Physical Description: Solid
• Description: Lipoic acid, also known as RLA or a-lipoate, belongs to the class of organic compounds known as lipoic acids and derivatives. Lipoic acids and derivatives are compounds containing a lipoic acid moiety (or a derivative thereof), which consists of a pentanoic acid (or derivative) attached to the C3 carbon atom of a 1, 2-dithiolane ring. Lipoic acid is a drug which is used for nutritional supplementation, also for treating dietary shortage or imbalance. Lipoic acid exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Lipoic acid has been found throughout most human tissues, and has also been primarily detected in blood. Within the cell, lipoic acid is primarily located in the cytoplasm and membrane (predicted from logP). Lipoic acid exists in all eukaryotes, ranging from yeast to humans. In humans, lipoic acid is involved in the glycine and serine metabolism pathway. Lipoic acid is also involved in several metabolic disorders, some of which include the sarcosinemia pathway, dimethylglycine dehydrogenase deficiency, dihydropyrimidine dehydrogenase deficiency (DHPD), and the ammonia recycling pathway.; (R)-lipoic acid is the (R)-enantiomer of lipoic acid. A vitamin-like, C8 thia fatty acid with anti-oxidant properties. It has a role as a prosthetic group, a nutraceutical and a cofactor. It is a lipoic acid, a member of dithiolanes, a heterocyclic fatty acid and a thia fatty acid. It derives from an octanoic acid. It is a conjugate acid of a (R)-lipoate. It is an enantiomer of a (S)-lipoic acid.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO, not in water
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Acid, alpha-Lipoic; Alpha Lipogamma; alpha Lipoic Acid; Alpha Lipon Stada; alpha Liponaure Heumann; Alpha Liponsaure Sofotec; alpha Liponsaure von ct; Alpha Lippon AL; alpha Vibolex; Alpha-Lipogamma; alpha-Lipoic Acid; Alpha-Lipon Stada; alpha-Liponaure Heumann; Alpha-Liponsaure Sofotec; alpha-Liponsaure von ct; Alpha-Lippon AL; alpha-Vibolex; Alphaflam; AlphaLipogamma; AlphaLipon Stada; alphaLiponaure Heumann; AlphaLiponsaure Sofotec; alphaLiponsaure von ct; AlphaLippon AL; alphaVibolex; Azulipont; biomo lipon; biomo-lipon; biomolipon; duralipon; espa lipon; espa-lipon; espalipon; Fenint; Injekt, Thiogamma; Juthiac; Lipoic Acid; Liponsaure ratiopharm; Liponsaure-ratiopharm; Liponsaureratiopharm; MTW Alphaliponsaure; MTW-Alphaliponsaure; MTWAlphaliponsaure; Neurium; Pleomix Alpha; Pleomix Alpha N; Pleomix-Alpha; Pleomix-Alpha N; PleomixAlpha; PleomixAlpha N; Thioctacid; Thioctacide T; Thioctic Acid; Thiogamma Injekt; Thiogamma oral; Tromlipon; Verla Lipon; Verla-Lipon; VerlaLipon
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PubMed PMID: 25381809.
• PubChem Compound: 6112
• Last Modified: Nov 11 2021